keto-3-deoxy-D-manno-octulosonate
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Overview
Description
Keto-3-deoxy-D-manno-octulosonate is a ketoaldonate. It is a conjugate base of a keto-3-deoxy-D-manno-octulosonic acid.
Scientific Research Applications
Synthesis and Structural Analysis
- Keto-3-deoxy-D-manno-octulosonate (KDO) has been synthesized from D-mannose, indicating the potential for chemical synthesis of this compound from natural sources (Ramage, Rose, & Macleod, 1988).
- The structure of 3-deoxy-manno-octulosonate cytidylyltransferase (CKS) from Haemophilus influenzae, which interacts with KDO, provides insights for developing antibacterial agents (Yoon, Ku, Mikami, & Suh, 2008).
Role in Complex Carbohydrates
- KDO is identified as a crucial component of lipopolysaccharides in Gram-negative bacteria, influencing vaccine and antibiotic development (Gillingham, Stallforth, Adibekian, Seeberger, & Hilvert, 2010).
Enzymatic Functions
- The role of KDO in plant cell walls and its synthesis pathway has been explored, especially in Arabidopsis thaliana, enhancing our understanding of plant biology (Misaki, Kajiura, Fujii, Fujiyama, & Seki, 2009).
- Study of KDO8Ps from Pseudomonas aeruginosa highlights its vital role in the synthesis of lipopolysaccharides, crucial for bacterial survival and virulence (Nelson, Kelleher, Robinson, Reiling, & Asojo, 2013).
Involvement in Bacterial Lipopolysaccharides
- Research on KDO's function in the biosynthesis of cell wall lipopolysaccharide in Escherichia coli provides insights into its role in bacterial physiology (Ghalambor & Heath, 1966).
Antibiotic Potential
- Rose Bengal's inhibitory effect on 2-keto-3-deoxy-D-manno-octulosonate cytidylyltransferase, a key enzyme in KDO biosynthesis, suggests its potential as an antibiotic scaffold (Kim, Jo, Kim, & Shin, 2020).
Structural Characterization
- Analysis of KDO in various species, such as Tetraselmis striata, contributes to our understanding of cell wall composition in different organisms (Becker, Hård, Melkonian, Kamerling, & Vliegenthart, 1989).
Biochemical Studies
- KDO's presence in acidic polysaccharides and its biochemical characteristics are studied to understand its role in bacterial physiology and potential medical applications (Taylor, 1974).
- KDO's chemistry and biological significance in Gram-negative bacteria are explored to understand its role in lipopolysaccharides (Unger, 1981).
properties
Molecular Formula |
C8H13O8- |
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Molecular Weight |
237.18 g/mol |
IUPAC Name |
(4R,5R,6R,7R)-4,5,6,7,8-pentahydroxy-2-oxooctanoate |
InChI |
InChI=1S/C8H14O8/c9-2-5(12)7(14)6(13)3(10)1-4(11)8(15)16/h3,5-7,9-10,12-14H,1-2H2,(H,15,16)/p-1/t3-,5-,6-,7-/m1/s1 |
InChI Key |
KYQCXUMVJGMDNG-SHUUEZRQSA-M |
Isomeric SMILES |
C([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=O)C(=O)[O-] |
SMILES |
C(C(C(C(C(CO)O)O)O)O)C(=O)C(=O)[O-] |
Canonical SMILES |
C(C(C(C(C(CO)O)O)O)O)C(=O)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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